Cas no 2416235-23-7 ((7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride)

• Product Name: (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride
• CAS No: 2416235-23-7
• MF: C₁₄H₁₂ClFN₂O
• MW: 278.709285736084
• MDL: MFCD32668733
• CID: 5675570
• PubChem ID: 146155926
• Update Time: 2025-10-19

(7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride
• 2416235-23-7
• (7-Fluoro-1-phenylbenzimidazol-2-yl)methanol;hydrochloride
• EN300-26666684

• MDL： MFCD32668733
• Inchi： 1S/C14H11FN2O.ClH/c15-11-7-4-8-12-14(11)17(13(9-18)16-12)10-5-2-1-3-6-10;/h1-8,18H,9H2;1H
• InChI Key： PVMJVAFYCQYBIS-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1N(C1C=CC=CC=1)C(CO)=N2

Computed Properties

• Exact Mass: 278.0622189g/mol
• Monoisotopic Mass: 278.0622189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride

Introduction to (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride (CAS No. 2416235-23-7)

(7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride, CAS No. 2416235-23-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound belongs to the benzodiazole class, which is well-known for its pharmacological properties, particularly in the treatment of neurological and psychiatric disorders. The presence of a fluoro substituent and a phenyl group in its molecular structure contributes to its distinct chemical and biological characteristics, making it a subject of intense study.

The benzodiazole core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to interact with the gamma-aminobutyric acid (GABA) receptor system. This interaction modulates neuronal excitability, making benzodiazol derivatives valuable in managing conditions such as anxiety, epilepsy, and insomnia. The introduction of a fluoro atom at the 7-position of the benzodiazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Furthermore, the phenyl group at the 1-position adds another layer of complexity to its pharmacophore, influencing both its solubility and bioavailability.

In recent years, there has been a growing interest in developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. The compound (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride has been extensively studied for its potential therapeutic applications. Researchers have explored its efficacy in animal models of anxiety and seizure disorders, demonstrating promising results. The hydrochloride salt form of this compound enhances its solubility in water, which is advantageous for formulation development and improving oral bioavailability.

The synthesis of (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include condensation reactions to form the benzodiazole ring system, followed by functional group transformations to introduce the fluoro and phenyl substituents. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound at each synthetic stage.

The pharmacological activity of this compound has been evaluated through various in vitro and in vivo studies. These studies have revealed that it exhibits potent anxiolytic and anticonvulsant properties comparable to existing benzodiazole drugs but with a potentially improved side effect profile. The presence of the fluoro atom appears to enhance receptor binding affinity while minimizing unwanted sedative effects commonly associated with benzodiazol derivatives. Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses.

The potential applications of (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride extend beyond traditional neurological treatments. Emerging research indicates that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to modulate GABAergic neurotransmission could also be beneficial in managing chronic pain conditions by interacting with peripheral GABA receptors.

The development of novel pharmaceutical compounds like (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding interactions between the compound and biological targets with high accuracy. By leveraging these technologies, scientists can optimize the molecular structure for enhanced efficacy and safety before moving into costly preclinical trials.

In conclusion, (7-fluoro-1-phenyl-1H-1,3-benzodiazol-2-yl)methanol hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential therapeutic applications in treating neurological disorders highlight its importance as a research chemical. As further studies continue to elucidate its mechanisms of action and optimize its formulation, this compound could emerge as a valuable addition to the pharmacopeia for managing a wide range of medical conditions.